1-(3-Oxo-propyl)cyclopentanecarboxylic acid methyl ester

• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: methyl 1-(3-oxopropyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C10H16O3/c1-13-9(12)10(7-4-8-11)5-2-3-6-10/h8H,2-7H2,1H3
• InChI Key: RPERDYNFGCRTRR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)CCC=O

Description

1-(3-Oxo-propyl)cyclopentanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-but-3-enyl-cyclopentanecarboxylic acid methyl ester (4 g, 21.5 mmol) in Isopropanol (35 mL) was added a solution of sodium periodate (10.1 g, 47.3 mmol) in H2O (35 mL) followed by the addition of osmium tetroxide (16 mg, 0.065 mmol). More Isopropanol (30 mL) and H2O (35 mL) were added and the resulting suspension was stirred for 24 hours and then poured onto ice/H2O (200 mL) and extracted with EtOAc (2×200 mL). The organic solutions were combined and dried over Na2SO4, filtered and concentrated to provide a crude oil which was purified by flash column chromatography (10 to 60% EtOAc/heptane) to provide 2.27 g (57% yield over two steps) of the title compound as an oil.